Cas no 640727-98-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester)
640727-98-6 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester
CAS No:640727-98-6
MF:C19H15N3O2S
MW:349.406302690506
CID:500346
PubChem ID:53408616
Update Time:2025-04-19
1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester
- METHYL 1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- METHYL 1-(4-CYANOPHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE,
- methyl 1-(4-cyanophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylate
- AG-G-39999
- CTK5C0632
- Methyl1-(4-cyanophenyl)-5-(4-methylthiophenyl)pyrazole-3-carboxylate
- SureCN3870127
- METHYL1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- methyl 1-(4-cyanophenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate
- 640727-98-6
- SB38089
- CS-0454466
- C19H15N3O2S
- Methyl 1-(4-cyanophenyl)-5-[4-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxylate
- SCHEMBL3870127
- DTXSID50696351
-
- Inchi: 1S/C19H15N3O2S/c1-24-19(23)17-11-18(14-5-9-16(25-2)10-6-14)22(21-17)15-7-3-13(12-20)4-8-15/h3-11H,1-2H3
- InChI Key: VAWTZMMXBAIPDL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C1=CC(C(=O)OC)=NN1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 349.08800
- Monoisotopic Mass: 349.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.2A^2
- XLogP3: 4
Experimental Properties
- PSA: 93.21000
- LogP: 3.91948
1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
640727-98-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk